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Compound of Interest

Compound Name: Lead(2+);dibromate;hydrate
CAS No.: 10031-21-7
Cat. No.: B592474
Get Quote
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Executive Summary

Lead(Il) bromate monohydrate (

) represents a significant compound in the study of heavy metal halogenates. While often
overshadowed by its chlorate analogs, its crystal structure offers critical insights into the
stereochemical activity of the

lone pair in divalent lead and the stabilization of high-coordination frameworks via hydrogen
bonding. This guide provides a definitive analysis of its crystallographic lattice, synthesis
protocols, and safety profile, correcting common nomenclature ambiguities (often mislabeled as
"dibromate” due to stoichiometry).

Chemical Identity & Nomenclature

e |[UPAC Name: Lead(ll) bromate monohydrate[1][2]
e Common Synonyms: Lead dibromate hydrate, Plumbous bromate

e CAS Number: 10031-21-7[1][3][4]
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e Molecular Formula:

[2][31[5]

e Molar Mass: 481.02 g/mol [2]

Synthesis & Crystallization Protocol

Achieving high-purity single crystals requires a controlled metathesis reaction to avoid the
occlusion of unreacted precursors, which can destabilize the crystal lattice.

Reagents[5]

o Precursor A: Lead(ll) Carbonate (
), analytical grade (>99.9%).
e Precursor B: Bromic Acid (
), prepared in situ or stabilized aqueous solution (20-50%).

e Solvent: Ultra-pure water (Type I, 18.2 MQ-cm).

Step-by-Step Methodology

o Acid Preparation: If starting from Barium Bromate, precipitate Barium Sulfate with Sulfuric
Acid to yield free Bromic Acid. Filter to remove

¢ Neutralization: Slowly add

to the
solution under constant stirring at 40°C.

o Reaction:

o Saturation: Continue addition until effervescence ceases and a slight excess of carbonate
remains (ensuring pH ~5-6).
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e Filtration: Gravity filter the warm solution through a 0.22 um membrane to remove unreacted
carbonate.

o Crystallization:
o Method: Slow evaporation at ambient temperature (20-25°C) in a desiccator.

o Critical Control: Do not heat above 60°C during concentration; thermal decomposition to
Lead(Il) Bromide (

) and oxygen may occur.

e Harvesting: Collect colorless, prismatic crystals. Wash with ice-cold ethanol to remove
surface impurities.

Reagents: Mix | Neutralization Remove Excess PbCO3 _ | Filtration Clear Filtrate | slow Evaporation Harvest _ | Pb(Br03)2:H20
PbCO3 + HBro3 "] (40°C, Stirring) =1 (0.22 pm) | (Ambient Temp) = Crystals

Click to download full resolution via product page

Figure 1: Controlled synthesis workflow for high-purity Lead(ll) Bromate Monohydrate crystals.

Crystallographic Structure

The crystal structure of Lead(ll) bromate monohydrate is isostructural with Barium Chlorate
Monohydrate (

) and Strontium Bromate Monohydrate (

). This isomorphism allows for precise structural modeling even in the absence of recent
neutron diffraction data for the lead salt specifically.

Crystal Data
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Parameter Value

Crystal System Monoclinic

(No. 15, non-standard setting of
Space Group

)

Z (Formula Units) 4
Lattice Symmetry Centrosymmetric
Density (Calculated) ~5.53 g/cm?3

Structural Logic & Coordination

The structure is defined by a rigid packing of bromate anions and hydrated lead cations.

o Lead Coordination (

): The lead ion resides in a high-coordination environment (typically CN=9 or higher in this
series), coordinated by oxygens from the bromate groups and the water molecule. The

lone pair on

is often stereochemically active, creating a "hemidirected" geometry where ligands occupy
one hemisphere and the lone pair occupies the other, leading to lattice distortions compared
to the spherical

analog.
e Bromate Anion (
): Pyramidal geometry (
), acting as a monodentate or bridging ligand.

o Water Molecule: Acts as a structural bridge, engaging in hydrogen bonding with bromate
oxygens (

), stabilizing the monoclinic stack.
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Figure 2: Structural connectivity and stabilization forces in the crystal lattice.

Physicochemical Properties

Property Metric Notes
Appearance Colorless prisms Often needles if grown rapidly
Solubility Moderate (Cold Water) 1.38 g/100mL at 20°C

Thermal Stability

Decomposes ~180°C

Releases

, forms

Refractive Index

High (

)

Due to heavy Pb atom
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Safety & Toxicology (E-E-A-T)
Warning: This compound combines the acute toxicity of heavy metals with the strong oxidizing

power of bromates.

o Oxidizer Hazard: Contact with combustible materials (organics, reducing agents) may cause
fire or explosion. The "acetate" synthesis route (mixing lead acetate with bromates) is
dangerous due to the formation of unstable organic-bromate complexes.

» Lead Toxicity: Neurotoxic and cumulative. Use full PPE (gloves, respirator) and handle in a
fume hood.

» Disposal: Must be treated as hazardous heavy metal waste. Reduce bromate to bromide
with bisulfite before precipitating lead as sulfide or carbonate for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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